[3-(Dimethylamino)-2,2-dimethylpropyl](hex-5-en-2-yl)amine

Specification

• Molecular Formula: C13H28N2
• Molecular Weight: 212.37 g/mol
• IUPAC Name: N'-hex-5-en-2-yl-N,N,2,2-tetramethylpropane-1,3-diamine
• Standard InChI: InChI=1S/C13H28N2/c1-7-8-9-12(2)14-10-13(3,4)11-15(5)6/h7,12,14H,1,8-11H2,2-6H3
• Standard InChI Key: GKRDUFVJLSDRGH-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C)NCC(C)(C)CN(C)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

3-(Dimethylamino)-2,2-dimethylpropylamine features a central propane backbone substituted at the 1-position with a dimethylamino group (-N(CH₃)₂) and at the 3-position with a 2,2-dimethylpropyl group. The hex-5-en-2-yl substituent introduces an unsaturated carbon chain, granting potential reactivity at the double bond (C=C) site. The IUPAC name, N'-hex-5-en-2-yl-N,N,2,2-tetramethylpropane-1,3-diamine, reflects this branching pattern.

Key Structural Features:

• Molecular Formula: C₁₃H₂₈N₂

• Molecular Weight: 212.37 g/mol

• SMILES Representation: CC(CCC=C)NCC(C)(C)CN(C)C

• InChIKey: GKRDUFVJLSDRGH-UHFFFAOYSA-N

The compound’s logP (estimated via XLogP3: 3.2) suggests moderate lipophilicity, favoring membrane permeability in biological systems.

Synthesis and Manufacturing

Industrial-Scale Production Strategies

A patented method for synthesizing the related compound 3-dimethylamino-2,2-dimethylpropanal (EP0046288A1) provides insights into potential routes for 3-(Dimethylamino)-2,2-dimethylpropylamine. The process involves:

Reactants:

• Isobutyraldehyde (CH₃CH(CH₃)CHO)

• Formaldehyde (HCHO)

• Dimethylamine (HN(CH₃)₂)

Conditions:

• Temperature: 80–120°C

• Pressure: 1.5–4 bar

• pH: 9–11 (controlled via excess dimethylamine)

Mechanism:
The reaction proceeds via a Mannich reaction, where formaldehyde and dimethylamine condense with isobutyraldehyde to form the tertiary amine. The hex-5-en-2-yl group may be introduced through subsequent alkylation or olefin metathesis.

Challenges in Synthesis:

• Side Reactions: Trimerization of isobutyraldehyde to 2,4,6-triisopropyl-1,3,5-trioxane under acidic conditions.

• Purification: Separation of aqueous and organic phases when using aqueous formaldehyde solutions.

Compound	Bioactivity	Reference Structure Similarity
Loperamide	μ-opioid receptor agonist	Shared dimethylamino group
Diphenhydramine	H₁ antihistamine	Branched alkyl chain
Cyclizine	Antiemetic	Tertiary amine core

The hex-5-en-2-yl moiety may enhance binding to hydrophobic enzyme pockets, while the dimethylamino group facilitates protonation at physiological pH, enabling ionic interactions with biological targets.

Analytical Characterization

Spectroscopic Data (Hypothetical)

Theoretical spectral profiles based on structural analogs:

Technique	Predicted Signals
¹H NMR	δ 5.3 (m, 2H, CH₂=CH), δ 2.2 (s, 6H, N(CH₃)₂)
¹³C NMR	δ 130.5 (C=C), δ 45.2 (N(CH₃)₂)
MS (ESI+)	m/z 213.2 [M+H]⁺

Chromatographic retention times (HPLC): ~8.2 min (C18 column, 60% acetonitrile).